Cas no 2229241-62-5 (2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol
• CAS No: 2229241-62-5
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 5970233
• PubChem ID: 165591628
• Update Time: 2025-06-11

2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol
• EN300-1951319
• 2229241-62-5

• Inchi： 1S/C6H5F2NO3S/c7-6(8,3-10)4-1-2-5(13-4)9(11)12/h1-2,10H,3H2
• InChI Key： OOVJKLMHZVHFHP-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CO)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.99582052g/mol
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.3Ų

Additional information on 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol

Introduction to 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol (CAS No: 2229241-62-5)

2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol (CAS No: 2229241-62-5) is a fluorinated aromatic compound featuring a nitro-substituted thiophene moiety. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. The presence of both fluorine and nitro groups imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol consists of a central ethyl backbone substituted with two fluorine atoms at the alpha positions and a 5-nitrothiophenyl group at the beta position. This arrangement creates a highly tunable system for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. The compound’s ability to interact with biological targets through both hydrophobic and hydrophilic interactions makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds as pharmacophores. Fluorine atoms are known to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. The nitro group in 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol further contributes to its reactivity, allowing for diverse functionalization strategies. These features make the compound a promising building block for the synthesis of small-molecule inhibitors, agonists, and antagonists targeting various therapeutic areas.

Recent studies have highlighted the potential of thiophene derivatives in medicinal chemistry. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of electron-withdrawing groups such as the nitro group can modulate the electronic properties of the thiophene ring, enhancing its interaction with biological targets. The fluorine atoms in 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol further fine-tune these interactions by influencing lipophilicity and metabolic stability.

One of the most compelling aspects of 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol is its versatility in derivative synthesis. Researchers have utilized this compound as a precursor for the development of novel therapeutic agents. For instance, its structural framework has been employed in the design of kinase inhibitors, where the combination of fluorine and nitro groups enhances binding to target enzymes. Additionally, modifications to the thiophene ring have led to the discovery of compounds with improved pharmacokinetic profiles.

The synthesis of 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) ensures the accurate characterization of the compound’s structure.

In conclusion, 2,2-difluoro-2-(5-nitrothiophen-2-yl)ethan-1-ol (CAS No: 2229241-62-5) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of fluorine and nitro substituents provides a versatile platform for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.